Cas no 65151-26-0 (1,3-Naphthalenedisulfonicacid, 7-[2-(4-amino-3-methoxyphenyl)diazenyl]-, sodium salt (1:2))

• Product name: 1,3-Naphthalenedisulfonicacid, 7-[2-(4-amino-3-methoxyphenyl)diazenyl]-, sodium salt (1:2)
• CAS No: 65151-26-0
• MF: C₁₇H₁₃N₃Na₂O₇S₂
• MW: 481.410563230515
• CID: 504626
• PubChem ID: 103260

1,3-Naphthalenedisulfonicacid, 7-[2-(4-amino-3-methoxyphenyl)diazenyl]-, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,3-Naphthalenedisulfonicacid, 7-[2-(4-amino-3-methoxyphenyl)diazenyl]-, sodium salt (1:2)
• disodium 7-[(4-amino-3-methoxyphenyl)azo]naphthalene-1,3-disulphonate
• 1,3-Naphthalenedisulfonic acid, 7-((4-amino-3-methoxyphenyl)azo)-, disodium salt
• 1,3-Naphthalenedisulfonic acid, 7-(2-(4-amino-3-methoxyphenyl)diazenyl)-, sodium salt (1:2)
• 7-((4-Amino-3-methoxyphenyl)azo)-1,3-naphthalenedisulfonic acid, disodium salt
• Disodium 7-((4-amino-3-methoxyphenyl)azo)naphthalene-1,3-disulphonate
• disodium 7-[(E)-(4-amino-3-methoxyphenyl)diazenyl]naphthalene-1,3-disulfonate
• 65151-26-0
• EINECS 265-529-3
• DTXSID30889840
• SCHEMBL5268246
• NS00057167
• 1,3-Naphthalenedisulfonic acid, 7-[2-(4-amino-3-methoxyphenyl)diazenyl]-, sodium salt (1:2)
• 1,3-Naphthalenedisulfonic acid, 7-[(4-amino-3-methoxyphenyl)azo]-, disodium salt

• Inchi： InChI=1S/C17H15N3O7S2.2Na/c1-27-16-8-12(4-5-15(16)18)20-19-11-3-2-10-6-13(28(21,22)23)9-17(14(10)7-11)29(24,25)26;;/h2-9H,18H2,1H3,(H,21,22,23)(H,24,25,26);;/q;2*+1/p-2
• InChI Key： QRSFZPZKWSGHRQ-UHFFFAOYSA-L
• SMILES： COC1=C(C=CC(=C1)N=NC2=CC3=C(C=C(C=C3C=C2)S(=O)(=O)[O-])S(=O)(=O)[O-])N.[Na+].[Na+]

Computed Properties

• Exact Mass: 480.99919
• Monoisotopic Mass: 480.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 779
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 191Ų

Experimental Properties

• PSA: 174.37